Cas no 2172536-06-8 (2,5-dimethyl-4-(propan-2-yl)furan-3-ylmethanol)

• Product Name: 2,5-dimethyl-4-(propan-2-yl)furan-3-ylmethanol
• CAS No: 2172536-06-8
• MF: C₁₀H₁₆O₂
• MW: 168.232843399048
• CID: 6233321
• PubChem ID: 165570979
• Update Time: 2025-09-28

2,5-dimethyl-4-(propan-2-yl)furan-3-ylmethanol Chemical and Physical Properties

Names and Identifiers

• 2,5-dimethyl-4-(propan-2-yl)furan-3-ylmethanol
• EN300-1615662
• 2172536-06-8
• [2,5-dimethyl-4-(propan-2-yl)furan-3-yl]methanol

• Inchi： 1S/C10H16O2/c1-6(2)10-8(4)12-7(3)9(10)5-11/h6,11H,5H2,1-4H3
• InChI Key： DVOQOHBPDHYIPT-UHFFFAOYSA-N
• SMILES： O1C(C)=C(CO)C(=C1C)C(C)C

Computed Properties

• Exact Mass: 168.115029749g/mol
• Monoisotopic Mass: 168.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 33.4Ų

Additional information on 2,5-dimethyl-4-(propan-2-yl)furan-3-ylmethanol

Professional Introduction to 2,5-dimethyl-4-(propan-2-yl)furan-3-ylmethanol (CAS No. 2172536-06-8)

2,5-dimethyl-4-(propan-2-yl)furan-3-ylmethanol, identified by its CAS number 2172536-06-8, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a furan core with substituents that include two methyl groups at the 2 and 5 positions and an isopropyl group at the 4 position, exhibits a structural framework that has garnered attention for its potential applications in drug discovery and material science. The presence of a hydroxymethyl group at the 3-position further enhances its utility as a synthetic intermediate, particularly in the development of novel bioactive molecules.

The structural attributes of 2,5-dimethyl-4-(propan-2-yl)furan-3-ylmethanol make it a versatile building block in organic synthesis. The furan ring, known for its electron-rich nature and ability to participate in various chemical reactions such as nucleophilic additions and cyclizations, provides a stable scaffold for functionalization. The methyl groups at the 2 and 5 positions contribute to steric hindrance, which can influence the reactivity and selectivity of the molecule in different synthetic pathways. Additionally, the isopropyl group at the 4-position introduces additional conformational flexibility, allowing for diverse interactions with biological targets.

In recent years, there has been growing interest in furan derivatives due to their broad spectrum of biological activities. Studies have demonstrated that furan-based compounds can exhibit properties ranging from antimicrobial to anti-inflammatory effects. The hydroxymethyl group in 2,5-dimethyl-4-(propan-2-yl)furan-3-ylmethanol serves as a reactive site for further derivatization, enabling the synthesis of more complex molecules with tailored pharmacological profiles. This compound has been explored in various contexts, including as a precursor for heterocyclic compounds that are known to possess significant therapeutic potential.

One of the most compelling aspects of 2,5-dimethyl-4-(propan-2-yl)furan-3-ylmethanol is its role in the development of novel pharmaceutical agents. Researchers have leveraged its structural features to design molecules that interact with specific biological pathways. For instance, modifications to the furan ring or the hydroxymethyl group have been investigated for their ability to modulate enzyme activity or receptor binding. Such studies are crucial in understanding how structural changes can influence molecular recognition and efficacy.

The compound has also been studied in the context of material science, particularly for its potential applications in polymer chemistry and organic electronics. The furan ring's ability to undergo cross-coupling reactions makes it an attractive candidate for constructing conjugated polymers that exhibit optoelectronic properties. These materials are essential for applications such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The presence of alkyl substituents like the isopropyl group can further tailor the physical properties of these materials, enhancing their performance in various technological applications.

Recent advancements in synthetic methodologies have opened new avenues for exploring the chemistry of 2,5-dimethyl-4-(propan-2-yl)furan-3-ylmethanol. Techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have enabled more efficient and selective transformations of this compound. These methods not only improve yield but also allow for greater control over stereochemistry, which is critical for achieving desired biological activities. The ability to produce enantiomerically pure forms of this molecule has been particularly valuable in drug discovery efforts.

The pharmacological potential of 2,5-dimethyl-4-(propan-2-yl)furan-3-ylmethanol has been further highlighted by several preclinical studies. Researchers have synthesized derivatives of this compound and evaluated their interactions with various biological targets. Some studies have shown promising results in inhibiting key enzymes involved in inflammatory pathways, suggesting its utility as a lead compound for developing anti-inflammatory drugs. Additionally, its ability to cross the blood-brain barrier has been explored, opening possibilities for treating neurological disorders.

The synthesis of 2,5-dimethyl-4-(propan-2-yli)furan -3 - ylmethanol involves multi-step organic transformations that highlight its complexity as a synthetic target. Key steps typically include functionalization of the furan ring followed by protection-deprotection strategies to introduce the hydroxymethyl group at the desired position. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the carbon-carbon bonds that define its structure. These synthetic approaches not only showcase the versatility of modern organic chemistry but also underscore the importance of intermediates like this one in drug development pipelines.

The future prospects for CAS No 2172536 -06 -8 are promising, with ongoing research aimed at expanding its applications across multiple disciplines. In pharmaceuticals, efforts are underway to identify new therapeutic targets where this compound or its derivatives could offer novel solutions. In material science, researchers are exploring ways to incorporate it into advanced materials with enhanced functionality. As our understanding of molecular interactions continues to grow, so too will the opportunities for leveraging compounds like 2 ,5 - dimethyl - 4 - ( propan - 2 - yl ) furan -3 - ylmethanol.